Cas no 2228168-20-3 (O-2-(5-phenylthiophen-2-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(5-phenylthiophen-2-yl)propan-2-ylhydroxylamine
• CAS No: 2228168-20-3
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 5873450
• PubChem ID: 165619747
• Update Time: 2025-07-27

O-2-(5-phenylthiophen-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-phenylthiophen-2-yl)propan-2-ylhydroxylamine
• 2228168-20-3
• O-[2-(5-phenylthiophen-2-yl)propan-2-yl]hydroxylamine
• EN300-1860676

• Inchi： 1S/C13H15NOS/c1-13(2,15-14)12-9-8-11(16-12)10-6-4-3-5-7-10/h3-9H,14H2,1-2H3
• InChI Key： RJTDGJNOAACYLE-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1C(C)(C)ON

Computed Properties

• Exact Mass: 233.08743528g/mol
• Monoisotopic Mass: 233.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.5Ų

Additional information on O-2-(5-phenylthiophen-2-yl)propan-2-ylhydroxylamine

Comprehensive Analysis of O-2-(5-phenylthiophen-2-yl)propan-2-ylhydroxylamine (CAS No. 2228168-20-3): Properties, Applications, and Research Insights

The compound O-2-(5-phenylthiophen-2-yl)propan-2-ylhydroxylamine (CAS No. 2228168-20-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. As a derivative of thiophene, this molecule combines a phenylthiophene core with a propan-2-ylhydroxylamine moiety, offering versatile reactivity and functionalization opportunities. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in drug discovery and organic electronics.

One of the most searched questions about CAS No. 2228168-20-3 revolves around its synthetic routes and purification methods. Current literature highlights the use of Pd-catalyzed cross-coupling reactions to assemble the 5-phenylthiophene scaffold, followed by selective functionalization of the hydroxylamine group. The compound’s solubility profile (e.g., in DMSO or ethanol) is another hot topic, as it impacts its utility in high-throughput screening and formulation development. Recent studies also explore its stability under various pH conditions, a critical factor for storage and handling.

In the context of drug discovery, O-2-(5-phenylthiophen-2-yl)propan-2-ylhydroxylamine is investigated as a precursor for bioactive molecules targeting inflammation and oxidative stress. Its thiophene-phenyl hybrid structure aligns with trends in fragment-based drug design, where small, rigid cores are prioritized. Additionally, its potential as a ligand in catalysis or a fluorescent probe has sparked interest in materials science, particularly for OLEDs and sensors.

From an SEO perspective, users frequently search for "buy O-2-(5-phenylthiophen-2-yl)propan-2-ylhydroxylamine" or "suppliers of CAS 2228168-20-3," reflecting commercial demand. However, the compound’s research-grade purity (typically ≥95% by HPLC) and custom synthesis options are equally prominent queries. Environmental and regulatory concerns also drive searches like "biodegradability of thiophene derivatives" and "green chemistry alternatives," underscoring the need for sustainable synthesis protocols.

In summary, CAS No. 2228168-20-3 represents a multifaceted compound with broad interdisciplinary relevance. Its structural modularity, combined with emerging applications in life sciences and advanced materials, positions it as a valuable target for both academic and industrial research. Future studies may focus on optimizing its scalable synthesis and exploring novel structure-activity relationships to unlock further potential.